1-Butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene

• CAS No.: 62897-52-3
• Molecular Formula: C21H28O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 1-butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene
• InChI: InChI=1S/C21H28O2/c1-5-6-15-23-20-13-9-18(10-14-20)21(16(2)3)17-7-11-19(22-4)12-8-17/h7-14,16,21H,5-6,15H2,1-4H3
• InChI Key: KZPNBCJQLGLJSO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(C)C

Description

1-Butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene is an organic compound characterized by its complex structure, which includes a benzene ring substituted with butoxy and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene typically involves electrophilic aromatic substitution reactions. The general mechanism includes the formation of a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate, followed by the removal of a proton to yield the substituted benzene ring .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale electrophilic aromatic substitution reactions, utilizing specific catalysts and controlled reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-Butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while substitution reactions may produce various substituted benzene derivatives.

Scientific Research Applications

1-Butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biochemical processes, leading to the observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

• 1-Butoxy-4-methylbenzene
• 1-Methoxy-4-[1-(4-methoxyphenyl)vinyl]benzene
• 1-Butoxy-4-(2-(4-butoxyphenyl)vinyl)benzene

Uniqueness: 1-Butoxy-4-[1-(4-methoxyphenyl)-2-methylpropyl]benzene is unique due to its specific substitution pattern on the benzene ring, which imparts distinct chemical properties and reactivity compared to similar compounds. This uniqueness makes it valuable for specific applications where these properties are advantageous.